Cas no 54606-49-4 (3-Aminomethyl-2,2,5,5-tetramethyl-1-pyrrolidinyloxy)

3-Aminomethyl-2,2,5,5-tetramethyl-1-pyrrolidinyloxy is a stable nitroxide radical compound with applications in spin labeling and ESR (electron spin resonance) spectroscopy. Its structure features a persistent free radical center, making it valuable for studying molecular dynamics, protein interactions, and oxidative processes. The aminomethyl functional group enhances solubility in aqueous and organic solvents, facilitating its use in diverse chemical and biological systems. The tetramethyl substitution contributes to steric stability, reducing reactivity with other radicals. This compound is particularly useful in biophysical research, where its paramagnetic properties enable precise probing of structural and dynamic properties in complex macromolecular systems.
3-Aminomethyl-2,2,5,5-tetramethyl-1-pyrrolidinyloxy structure
54606-49-4 structure
Product Name:3-Aminomethyl-2,2,5,5-tetramethyl-1-pyrrolidinyloxy
CAS No:54606-49-4
MF:C9H19N2O
MW:171.259962320328
CID:381592
PubChem ID:24856359
Update Time:2025-05-24

3-Aminomethyl-2,2,5,5-tetramethyl-1-pyrrolidinyloxy Chemical and Physical Properties

Names and Identifiers

    • 3-Aminomethyl-2,2,5,5-tetramethyl-1-pyrrolidinyloxy
    • (1-λ<sup>1</sup>-oxidanyl-2,2,5,5-tetramethylpyrrolidin-3-yl)methanamine
    • 1-Pyrrolidinyloxy,3-(aminomethyl)-2,2,5,5-tetramethyl-
    • 3-(aminomethyl)-2,2,5,5-tetramethyl-1-Pyrrolidinyloxy
    • 2,2,5,5-tetramethyl-3-aminomethylpyrrolidine-1-oxyl
    • 3-(aminomethyl)-2,2,5,5-tetramethyl-1-oxypyrrolidinyl
    • 3-aminomethyl-2,2,5,5-tetramethyl-1-pyrrolidinyloxy free radical
    • 3-aminomethyl-2,2,5,5-tetramethylpyrrolidine-1-oxyl
    • 3-Aminomethyl-2,2,5,5-tetramethylpyrrolidine-N-oxyl
    • 3-Aminomethyl-proxyl
    • 3-methylamino-2,2,5,5-tetramethyl-1-pyrrolidinyloxyl
    • 54606-49-4
    • CHEMBL606688
    • 3-Aminomethyl-2,2,5,5-tetramethyl-1-pyrrolidinyl-N-oxyl
    • CHEBI:187887
    • 1-Pyrrolidinyloxy, 3-(aminomethyl)-2,2,5,5-tetramethyl-
    • 3-(Aminomethyl)-PROXYL
    • DTXSID40969869
    • FT-0661946
    • MDL: MFCD00010547
    • Inchi: 1S/C9H19N2O/c1-8(2)5-7(6-10)9(3,4)11(8)12/h7H,5-6,10H2,1-4H3
    • InChI Key: MMNYKXJVNIIIEG-UHFFFAOYSA-N
    • SMILES: [O]N1C(C)(C)CC(CN)C1(C)C |^1:0|

Computed Properties

  • Exact Mass: 171.15000
  • Monoisotopic Mass: 171.149738
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.5
  • Topological Polar Surface Area: 30.3

Experimental Properties

  • Color/Form: Not available
  • Boiling Point: 128-131 °C/13 mmHg(lit.)
  • Flash Point: Fahrenheit: 143.6 ° f
    Celsius: 62 ° c
  • PSA: 29.26000
  • LogP: 1.80790
  • Solubility: Not available

3-Aminomethyl-2,2,5,5-tetramethyl-1-pyrrolidinyloxy Security Information

3-Aminomethyl-2,2,5,5-tetramethyl-1-pyrrolidinyloxy Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A618230-25mg
3-Aminomethyl-2,2,5,5-tetramethyl-1-pyrrolidinyloxy
54606-49-4
25mg
$ 167.00 2023-04-19
TRC
A618230-250mg
3-Aminomethyl-2,2,5,5-tetramethyl-1-pyrrolidinyloxy
54606-49-4
250mg
$ 1309.00 2023-04-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA00205-25mg
(1-λ1-oxidanyl-2,2,5,5-tetramethylpyrrolidin-3-yl)methanamine
54606-49-4 -
25mg
¥1888.0 2024-07-19

3-Aminomethyl-2,2,5,5-tetramethyl-1-pyrrolidinyloxy Production Method

Additional information on 3-Aminomethyl-2,2,5,5-tetramethyl-1-pyrrolidinyloxy

Comprehensive Overview of 3-Aminomethyl-2,2,5,5-tetramethyl-1-pyrrolidinyloxy (CAS No. 54606-49-4)

3-Aminomethyl-2,2,5,5-tetramethyl-1-pyrrolidinyloxy, with the CAS number 54606-49-4, is a specialized organic compound that has garnered significant attention in the fields of biochemistry and material science. This compound belongs to the class of nitroxide radicals, which are widely studied for their unique free radical properties and applications in spin labeling, oxidation-reduction reactions, and polymer stabilization. Its molecular structure features a pyrrolidinyloxy core with tetramethyl substitutions, enhancing its stability and reactivity in various environments.

The compound's aminomethyl functional group adds versatility, making it a valuable intermediate in organic synthesis and drug development. Researchers have explored its potential in bioconjugation, where it serves as a linker for attaching biomolecules to surfaces or other compounds. This property is particularly relevant in the development of diagnostic tools and targeted drug delivery systems, aligning with current trends in personalized medicine and nanotechnology.

In recent years, the demand for stable free radicals like 3-Aminomethyl-2,2,5,5-tetramethyl-1-pyrrolidinyloxy has surged due to their role in electron paramagnetic resonance (EPR) spectroscopy. This technique is critical for studying molecular dynamics and protein interactions, addressing key questions in structural biology and enzyme mechanisms. Users frequently search for terms such as "nitroxide spin labels" and "EPR spectroscopy applications", reflecting the growing interest in these areas.

Another hot topic is the compound's potential in antioxidant research. Nitroxides are known to mimic superoxide dismutase (SOD), a natural enzyme that protects cells from oxidative damage. This has led to investigations into their use as therapeutic agents for conditions linked to oxidative stress, such as neurodegenerative diseases and aging. Searches for "nitroxide antioxidants" and "oxidative stress solutions" highlight the public's focus on health and longevity.

From an industrial perspective, 3-Aminomethyl-2,2,5,5-tetramethyl-1-pyrrolidinyloxy is employed in polymer chemistry to enhance the durability of materials. Its ability to scavenge free radicals makes it a popular choice for UV stabilizers and anti-aging additives in plastics and coatings. This aligns with the increasing demand for sustainable materials and eco-friendly manufacturing, topics frequently queried in green chemistry forums.

The synthesis and handling of this compound require expertise due to its reactive nature. However, its high purity and well-characterized properties make it a reliable choice for advanced research. Laboratories often seek CAS 54606-49-4 suppliers or custom synthesis services, underscoring its niche but critical role in scientific innovation.

In summary, 3-Aminomethyl-2,2,5,5-tetramethyl-1-pyrrolidinyloxy (CAS No. 54606-49-4) is a multifaceted compound with applications spanning biomedical research, material science, and industrial chemistry. Its relevance to cutting-edge topics like EPR spectroscopy, antioxidant therapy, and sustainable materials ensures its continued importance in both academic and industrial settings.

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